N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(2-bromo-4-tert-butylphenoxy)acetate
• InChI: InChI=1S/C18H20BrN3O3/c1-18(2,3)12-7-8-15(13(19)10-12)24-11-16(23)25-22-17(20)14-6-4-5-9-21-14/h4-10H,11H2,1-3H3,(H2,20,22)
• InChI Key: HCHOAAPJTGEUSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(=O)ON=C(C2=CC=CC=N2)N)Br
• Isomeric SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(=O)O/N=C(/C2=CC=CC=N2)\N)Br
• Molecular Formula: C18H20BrN3O3
• Molecular Weight: 406.3 g/mol

Description

N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have several biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide involves the binding of the compound to specific target molecules, such as enzymes or receptors. This binding can result in the inhibition or modulation of the target molecule's activity, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide has been found to have several biochemical and physiological effects, including the inhibition of certain enzymes involved in cellular metabolism and the modulation of cellular signaling pathways. These effects can have implications for a variety of biological processes, including cell growth and differentiation, inflammation, and immune response.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide in lab experiments is its specificity for certain target molecules, which can allow for more precise manipulation of cellular processes. However, one limitation is that the compound may have off-target effects or interact with other molecules in unexpected ways, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide. One area of interest is the compound's potential as a therapeutic agent for certain diseases or conditions, such as cancer or inflammation. Additionally, further investigation into the compound's mechanism of action and its interactions with other molecules could provide valuable insights into cellular signaling pathways and metabolic processes. Finally, the development of new synthesis methods or modifications to the compound's structure could lead to improved efficacy or specificity in future applications.

Synthesis Methods

The synthesis of N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide involves several steps, including the reaction of 2-bromo-4-tert-butylphenol with acetic anhydride to form an acylated intermediate. This intermediate is then reacted with 2-pyridinecarboximidamide to form the final product.

Scientific Research Applications

N'-{[2-(2-bromo-4-tert-butylphenoxy)acetyl]oxy}-2-pyridinecarboximidamide has been studied for its potential applications in scientific research, particularly in the field of biochemistry. This compound has been found to have several biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways.